Cas no 1862549-86-7 (2-Bromo-5-methylpyridine-3-sulfonamide)
2-Bromo-5-methylpyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1452763
- 2-Bromo-5-methylpyridine-3-sulfonamide
- 1862549-86-7
-
- Inchi: 1S/C6H7BrN2O2S/c1-4-2-5(12(8,10)11)6(7)9-3-4/h2-3H,1H3,(H2,8,10,11)
- InChI Key: DFRRQKGTZSEOPF-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C)=CN=1)S(N)(=O)=O
Computed Properties
- Exact Mass: 249.94116g/mol
- Monoisotopic Mass: 249.94116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 81.4Ų
2-Bromo-5-methylpyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452763-1.0g |
2-bromo-5-methylpyridine-3-sulfonamide |
1862549-86-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1452763-50mg |
2-bromo-5-methylpyridine-3-sulfonamide |
1862549-86-7 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1452763-100mg |
2-bromo-5-methylpyridine-3-sulfonamide |
1862549-86-7 | 100mg |
$804.0 | 2023-09-29 | ||
| Enamine | EN300-1452763-250mg |
2-bromo-5-methylpyridine-3-sulfonamide |
1862549-86-7 | 250mg |
$840.0 | 2023-09-29 | ||
| Enamine | EN300-1452763-500mg |
2-bromo-5-methylpyridine-3-sulfonamide |
1862549-86-7 | 500mg |
$877.0 | 2023-09-29 | ||
| Enamine | EN300-1452763-1000mg |
2-bromo-5-methylpyridine-3-sulfonamide |
1862549-86-7 | 1000mg |
$914.0 | 2023-09-29 | ||
| Enamine | EN300-1452763-2500mg |
2-bromo-5-methylpyridine-3-sulfonamide |
1862549-86-7 | 2500mg |
$1791.0 | 2023-09-29 | ||
| Enamine | EN300-1452763-5000mg |
2-bromo-5-methylpyridine-3-sulfonamide |
1862549-86-7 | 5000mg |
$2650.0 | 2023-09-29 | ||
| Enamine | EN300-1452763-10000mg |
2-bromo-5-methylpyridine-3-sulfonamide |
1862549-86-7 | 10000mg |
$3929.0 | 2023-09-29 |
2-Bromo-5-methylpyridine-3-sulfonamide Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-Bromo-5-methylpyridine-3-sulfonamide
Recent Advances in the Study of 2-Bromo-5-methylpyridine-3-sulfonamide (CAS: 1862549-86-7) in Chemical Biology and Pharmaceutical Research
The compound 2-Bromo-5-methylpyridine-3-sulfonamide (CAS: 1862549-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have focused on its unique structural features, which combine a pyridine core with a sulfonamide moiety, offering multiple sites for chemical modification and interaction with biological targets.
One of the key areas of investigation involves the use of 2-Bromo-5-methylpyridine-3-sulfonamide as a building block for the synthesis of novel kinase inhibitors. Researchers have exploited the bromine substituent at the 2-position for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups. This approach has led to the development of potent and selective inhibitors targeting various kinases implicated in cancer and inflammatory diseases. The sulfonamide group, in particular, has been shown to enhance binding affinity through hydrogen bonding interactions with key residues in the ATP-binding pocket of kinases.
Recent synthetic methodologies have demonstrated improved routes for the preparation of 2-Bromo-5-methylpyridine-3-sulfonamide, addressing previous challenges in yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized three-step synthesis starting from 2-amino-5-methylpyridine, achieving an overall yield of 65% with excellent purity (>98%). This advancement has facilitated broader exploration of the compound's pharmaceutical applications and structure-activity relationships.
In pharmacological studies, derivatives of 2-Bromo-5-methylpyridine-3-sulfonamide have exhibited notable activity against several disease-relevant targets. A series of compounds bearing this scaffold showed nanomolar inhibition of JAK3 kinase, with one lead candidate demonstrating promising efficacy in a mouse model of rheumatoid arthritis. The unique electronic properties imparted by the bromine substituent appear to contribute to both the binding affinity and metabolic stability of these compounds, as evidenced by recent ADME studies.
The compound has also found applications in chemical biology as a versatile probe for target identification and validation. Researchers have developed photoaffinity labeling derivatives of 2-Bromo-5-methylpyridine-3-sulfonamide to study protein-small molecule interactions in live cells. These tools have provided valuable insights into off-target effects and polypharmacology of kinase-targeting drugs, contributing to the growing understanding of drug action at the systems level.
Looking forward, the unique properties of 2-Bromo-5-methylpyridine-3-sulfonamide position it as a valuable scaffold for continued drug discovery efforts. Current research directions include exploration of its potential in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development. The compound's synthetic accessibility and demonstrated biological relevance suggest it will remain an important tool in medicinal chemistry for years to come.
1862549-86-7 (2-Bromo-5-methylpyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)